(3,4-dimethoxyphenyl)(3-methoxyphenyl)methanone
Cat. No. B3057317
:
792-57-4
M. Wt: 272.29 g/mol
InChI Key: KMGZOIGHMXBEDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COc1ccc(C(=CC#N)c2ccc(OC)c(OC)c2)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[Al+3:23].[CH2:48]([Cl:49])[Cl:50].[CH3:12][O:13][c:14]1[cH:15][cH:16][cH:17][cH:18][c:19]1[O:20][CH3:21].[CH3:1][O:2][c:3]1[cH:4][c:5]([C:6](=[O:7])[Cl:8])[cH:9][cH:10][cH:11]1.[CH3:26][O:27][c:28]1[cH:29][c:30]([C:31]([c:32]2[cH:33][cH:34][c:35]([O:36][CH3:37])[cH:38][cH:39]2)=[CH:40][C:41]#[N:42])[cH:43][cH:44][c:45]1[O:46][CH3:47].[Cl-:22].[Cl-:24].[Cl-:25]>>[CH3:1][O:2][c:3]1[cH:4][c:5]([C:6](=[O:7])[c:16]2[cH:15][c:14]([O:13][CH3:12])[c:19]([O:20][CH3:21])[cH:18][cH:17]2)[cH:9][cH:10][cH:11]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Al+3]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccccc1OC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1cccc(C(=O)Cl)c1
|
|
Name
|
COc1ccc(C(=CC#N)c2ccc(OC)c(OC)c2)cc1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccc(C(=CC#N)c2ccc(OC)c(OC)c2)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1cccc(C(=O)c2ccc(OC)c(OC)c2)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
